Cas no 221167-34-6 (1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-)

1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]- structure
221167-34-6 structure
Product Name:1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-
CAS No:221167-34-6
MF:C11H11F3N4O
MW:272.226452112198
CID:1407181
Update Time:2024-08-16

1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanol, 1-[4,5-diamino-2-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C11H11F3N4O/c12-11(13,14)7-1-8(15)9(16)2-10(7)18-3-6(4-19)17-5-18/h1-3,5,19H,4,15-16H2
    • InChI Key: BIEBWTYIBHSKTE-UHFFFAOYSA-N
    • SMILES: C1N(C2=CC(N)=C(N)C=C2C(F)(F)F)C=C(CO)N=1

Computed Properties

  • Exact Mass: 272.08863

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • Boiling Point: 505.8±50.0 °C(Predicted)
  • PSA: 90.09
  • pka: 13.44±0.10(Predicted)
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